Cas no 1543132-96-2 (1-amino-5-methylhexan-2-ol)
1-amino-5-methylhexan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-5-methylhexan-2-ol
- 2-Hexanol, 1-amino-5-methyl-
-
- Inchi: 1S/C7H17NO/c1-6(2)3-4-7(9)5-8/h6-7,9H,3-5,8H2,1-2H3
- InChI Key: UZDXZVZSTOKYDS-UHFFFAOYSA-N
- SMILES: C(N)C(O)CCC(C)C
Computed Properties
- Exact Mass: 131.131014166g/mol
- Monoisotopic Mass: 131.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 63.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.898±0.06 g/cm3(Predicted)
- Boiling Point: 225.4±13.0 °C(Predicted)
- pka: 12.89±0.35(Predicted)
1-amino-5-methylhexan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854365-0.05g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1854365-0.1g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1854365-0.25g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1854365-0.5g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1854365-1.0g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 1g |
$1256.0 | 2023-06-02 | ||
| Enamine | EN300-1854365-2.5g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1854365-5.0g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 5g |
$3645.0 | 2023-06-02 | ||
| Enamine | EN300-1854365-10.0g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 10g |
$5405.0 | 2023-06-02 | ||
| Enamine | EN300-1854365-1g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1854365-5g |
1-amino-5-methylhexan-2-ol |
1543132-96-2 | 5g |
$2443.0 | 2023-09-18 |
1-amino-5-methylhexan-2-ol Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-amino-5-methylhexan-2-ol
Chemical Profile of 1-amino-5-methylhexan-2-ol (CAS No. 1543132-96-2)
1-amino-5-methylhexan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1543132-96-2, is a significant organic compound with a molecular structure that combines both amino and hydroxyl functional groups. This compound, featuring a six-carbon chain with a methyl substitution at the fifth carbon and an amino group at the first carbon, has garnered attention in the field of pharmaceutical chemistry and biochemical research due to its versatile structural properties.
The molecular formula of 1-amino-5-methylhexan-2-ol is C8H17N1O1, reflecting its composition of eight carbon atoms, eighteen hydrogen atoms, one nitrogen atom, and one oxygen atom. The presence of both an amino group (−NH2) and a hydroxyl group (−OH) makes this compound a potential intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds.
In recent years, 1-amino-5-methylhexan-2-ol has been explored as a building block in medicinal chemistry for its ability to form stable hydrogen bonds and participate in various organic reactions. Its structural motif is reminiscent of natural amino acids and alcohols, which are fundamental components in biological systems. This similarity has prompted researchers to investigate its potential applications in drug design and synthesis.
One of the most promising areas of research involving 1-amino-5-methylhexan-2-ol is its role as a precursor in the development of novel therapeutic agents. The compound’s ability to undergo nucleophilic substitution reactions makes it a valuable candidate for constructing more intricate molecules. For instance, it can be used to synthesize peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation or immunogenicity.
The hydroxyl group at the second carbon position provides an additional site for functionalization, enabling the creation of diverse derivatives with tailored properties. This flexibility has led to its incorporation into various research projects aimed at developing new antibiotics, antiviral agents, and anti-inflammatory drugs. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in pharmaceutical manufacturing.
Recent studies have also highlighted the potential of 1-amino-5-methylhexan-2-ol in materials science. Its ability to form polymers or copolymers with other monomers has been explored for creating novel biodegradable polymers or hydrogels. These materials have applications in wound healing, drug delivery systems, and tissue engineering due to their biocompatibility and tunable mechanical properties.
The synthesis of 1-amino-5-methylhexan-2-ol typically involves multi-step organic reactions starting from readily available precursors such as 5-methylhexanals or 5-methylhexanones. The introduction of the amino group is often achieved through reductive amination or direct amine addition reactions, while the hydroxyl group can be incorporated via oxidation or reduction pathways. Advances in catalytic methods have improved the efficiency and selectivity of these synthetic routes, making large-scale production more feasible.
In terms of pharmacological activity, preliminary computational studies suggest that derivatives of 1-amino-5-methylhexan-2-ol may exhibit inhibitory effects on certain enzymes or receptors implicated in metabolic disorders and neurological diseases. While these findings are still under investigation, they underscore the compound’s potential as a scaffold for drug discovery programs targeting complex diseases.
The chemical stability and solubility profile of 1-amino-5-methylhexan-2-ol also make it an attractive candidate for industrial applications. Its solubility in both polar and non-polar solvents allows for versatile formulation options, which is particularly important in pharmaceutical formulations where compatibility with excipients and delivery systems is critical.
Ethical considerations and regulatory compliance are paramount when handling 1-amino-5-methylhexan-2-ol, especially in pharmaceutical research. Ensuring that all synthetic processes adhere to environmental safety standards and that byproducts are properly managed are essential practices in modern chemical manufacturing. Collaborative efforts between academia and industry have led to improved protocols for sustainable production methods.
The future direction of research on 1-amino-5-methylhexan-2-ol appears promising, with ongoing investigations focusing on expanding its synthetic utility and exploring new therapeutic applications. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in advancing chemical biology and medicine.
1543132-96-2 (1-amino-5-methylhexan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)